Cas no 886364-70-1 (2-N-BOC-3-(4-BROMO-PHENYL)-2-METHYLAMINOMETHYL-PROPIONIC ACID)

• Product name: 2-N-BOC-3-(4-BROMO-PHENYL)-2-METHYLAMINOMETHYL-PROPIONIC ACID
• CAS No: 886364-70-1
• MF: C₁₆H₂₂BrNO₄
• MW: 372.254184246063
• CID: 993259
• PubChem ID: 44891021

2-N-BOC-3-(4-BROMO-PHENYL)-2-METHYLAMINOMETHYL-PROPIONIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-N-BOC-3-(4-BROMO-PHENYL)-2-METHYLAMINOMETHYL-PROPIONIC ACID
• 2-[(4-bromophenyl)methyl]-3-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoic acid
• 2-[(4-bromophenyl)methyl]-3-[methyl-[(2-methylpropan-2-yl)oxy-oxomethyl]amino]propanoic acid
• 2-N-Boc-3-(4-Bromo-phenyl)-2-methylaminomethyl
• 2-[(4-BROMOPHENYL)METHYL]-3-[(TERT-BUTOXYCARBONYL)(METHYL)AMINO]PROPANOIC ACID
• 2-(4-Bromobenzyl)-3-((tert-butoxycarbonyl)(methyl)amino)propanoicacid
• AKOS025312485
• DTXSID60661494
• 3-(4-bromo-phenyl)-2-[(tert-butoxycarbonyl-methyl-amino)-methyl]-propionic acid
• 2-N-Boc-3-(4-bromophenyl)-2-methylaminomethyl propionic acid
• 886364-70-1
• 2-(4-Bromobenzyl)-3-((tert-butoxycarbonyl)(methyl)amino)propanoic acid
• 2-n-boc-3-(4-bromophenyl)-2-methylaminomethylpropionic acid
• A842754

• MDL： MFCD08061167
• Inchi： InChI=1S/C16H22BrNO4/c1-16(2,3)22-15(21)18(4)10-12(14(19)20)9-11-5-7-13(17)8-6-11/h5-8,12H,9-10H2,1-4H3,(H,19,20)
• InChI Key： WSFDUEKEFAVOIJ-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N(C)CC(CC1=CC=C(C=C1)Br)C(=O)O

Computed Properties

• Exact Mass: 371.07300
• Monoisotopic Mass: 371.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 66.8Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 66.84000
• LogP: 3.55930

2-N-BOC-3-(4-BROMO-PHENYL)-2-METHYLAMINOMETHYL-PROPIONIC ACID Security Information

2-N-BOC-3-(4-BROMO-PHENYL)-2-METHYLAMINOMETHYL-PROPIONIC ACID Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on 2-N-BOC-3-(4-BROMO-PHENYL)-2-METHYLAMINOMETHYL-PROPIONIC ACID

Comprehensive Overview of 2-N-BOC-3-(4-BROMO-PHENYL)-2-METHYLAMINOMETHYL-PROPIONIC ACID (CAS No. 886364-70-1)

2-N-BOC-3-(4-BROMO-PHENYL)-2-METHYLAMINOMETHYL-PROPIONIC ACID (CAS No. 886364-70-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This BOC-protected amino acid derivative is particularly valued for its role in peptide synthesis and drug discovery. The compound features a 4-bromo-phenyl group and a methylaminomethyl moiety, making it a versatile building block for designing bioactive molecules. Researchers often search for "BOC-protected amino acids" or "4-bromo-phenyl derivatives" due to their relevance in developing novel therapeutics.

In recent years, the demand for customized peptide synthesis intermediates like 2-N-BOC-3-(4-BROMO-PHENYL)-2-METHYLAMINOMETHYL-PROPIONIC ACID has surged, driven by advancements in targeted drug delivery and precision medicine. The compound's unique structure allows for selective modifications, aligning with trends in personalized healthcare. Frequently asked questions include "How to optimize BOC deprotection in peptide synthesis?" and "What are the applications of bromo-phenyl derivatives in medicinal chemistry?"—topics that highlight its scientific importance.

The synthesis of 886364-70-1 involves multi-step organic reactions, including BOC protection and bromination, which are critical for ensuring high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its structural integrity. The compound's stability under various conditions makes it suitable for long-term storage, a key consideration for laboratories.

From an industrial perspective, 2-N-BOC-3-(4-BROMO-PHENYL)-2-METHYLAMINOMETHYL-PROPIONIC ACID is often sourced for high-throughput screening in drug development. Its compatibility with solid-phase peptide synthesis (SPPS) protocols has made it a staple in combinatorial chemistry. Emerging trends like AI-driven molecular design and green chemistry further underscore its relevance, as researchers seek sustainable methods to synthesize such intermediates.

In conclusion, CAS No. 886364-70-1 represents a critical tool for modern chemical research, bridging gaps between organic synthesis and pharmaceutical innovation. Its applications span from small-molecule drug candidates to bioconjugation strategies, reflecting the compound's adaptability. For those exploring "BOC-protected building blocks" or "bromo-functionalized amino acids," this compound offers a robust solution for complex synthetic challenges.